Cas no 2201616-76-2 (2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine)

• Product Name: 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine
• CAS No: 2201616-76-2
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 5325766
• Update Time: 2025-05-20

2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 2-methyl-6-[(1-methyl-3-pyrrolidinyl)oxy]-
• 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine

• Inchi： 1S/C10H15N3O/c1-8-5-11-6-10(12-8)14-9-3-4-13(2)7-9/h5-6,9H,3-4,7H2,1-2H3
• InChI Key： FBSIVVNUNFPVFQ-UHFFFAOYSA-N
• SMILES： C1(C)=NC(OC2CCN(C)C2)=CN=C1

Additional information on 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine

Comprehensive Overview of 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine (CAS No. 2201616-76-2)

The compound 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine (CAS No. 2201616-76-2) is a pyrazine derivative with a unique structural configuration. This molecule features a methyl-substituted pyrazine core linked to a 1-methylpyrrolidin-3-yl moiety via an oxygen bridge. Its molecular formula is C₁₀H₁₅N₃O, and it has garnered attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of both pyrazine and pyrrolidine rings in its structure suggests possible interactions with biological targets, making it a subject of interest for drug discovery.

In recent years, the demand for heterocyclic compounds like 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine has surged, driven by their applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a kinase inhibitor or GPCR modulator, which aligns with current trends in targeting signaling pathways for disease treatment. The compound's lipophilic properties and hydrogen-bonding capacity further enhance its drug-like characteristics, making it a candidate for optimization in preclinical studies.

The synthesis of 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine typically involves multi-step organic reactions, including nucleophilic substitution and catalytic hydrogenation. Its purity and stability are critical for research applications, necessitating advanced analytical techniques such as HPLC and NMR spectroscopy for characterization. The compound's solubility profile in common organic solvents like DMSO and methanol facilitates its use in biological assays.

From an industrial perspective, 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine is often explored as an intermediate in the synthesis of more complex molecules. Its scaffold versatility allows for derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing focus on fragment-based drug design and combinatorial chemistry, which are hot topics in modern drug development.

Environmental and safety considerations for 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine are also noteworthy. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and ecotoxicological impact are areas of ongoing study, reflecting the broader industry shift toward green chemistry principles.

In summary, 2-methyl-6-[(1-methylpyrrolidin-3-yl)oxy]pyrazine (CAS No. 2201616-76-2) represents a promising chemical entity with multifaceted applications. Its structural features and potential bioactivity make it a valuable asset in both academic and industrial research, particularly in the context of targeted therapy and molecular innovation.